3-Bromo-5H,6H,7H,8H-imidazo[1,2-A]pyridine-2-carboxylic acid

Specification

• Molecular Formula: C8H9BrN2O2
• Molecular Weight: 245.07 g/mol
• IUPAC Name: 3-bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylic acid
• Standard InChI: InChI=1S/C8H9BrN2O2/c9-7-6(8(12)13)10-5-3-1-2-4-11(5)7/h1-4H2,(H,12,13)
• Standard InChI Key: YEXZXBIHGFTTIK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=NC(=C2Br)C(=O)O)C1

Introduction

Biological Activity and Applications

While detailed biological activity data for 3-Bromo-5H,6H,7H,8H-imidazo[1,2-A]pyridine-2-carboxylic acid is scarce, compounds with similar structures are known to interact with biological targets, potentially modulating enzyme activity and receptor function. This suggests that such compounds could be valuable in drug discovery efforts.

Comparison with Related Compounds

Several compounds share structural similarities with 3-Bromo-5H,6H,7H,8H-imidazo[1,2-A]pyridine-2-carboxylic acid, including:

Compound	Structure	Key Differences
3-Bromo-5H,6H,7H,8H-imidazo[1,2-A]pyridine-7-carboxylic acid	Similar imidazo structure	Different positioning of carboxylic acid group
3-Bromo-5H,6H,7H,8H-imidazo[1,5-A]pyridine-1-carboxylic acid	Different ring fusion	Presence of bromine and carboxylic acid functional groups

Research Findings and Future Directions

Given the limited specific research on 3-Bromo-5H,6H,7H,8H-imidazo[1,2-A]pyridine-2-carboxylic acid, future studies should focus on its synthesis, biological activity, and potential applications in drug discovery. The compound's unique structure suggests it could serve as a valuable building block in synthetic chemistry.